(E)-3-(3-pyrimidin-2-yloxyphenyl)-2-thiophen-2-ylprop-2-enenitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(E)-3-(3-pyrimidin-2-yloxyphenyl)-2-thiophen-2-ylprop-2-enenitrile, referred to as E3PT2PEN, is a heterocyclic compound that has been studied for its potential applications in scientific research. This compound has been found to exhibit a variety of biochemical and physiological effects, and has been used in a range of laboratory experiments to explore its properties and potential applications. In
Scientific Research Applications
Synthesis and Biological Interactions
- Synthesis and Fluorescence Studies: A study focused on synthesizing novel derivatives related to the core structure of "(E)-3-(3-pyrimidin-2-yloxyphenyl)-2-thiophen-2-ylprop-2-enenitrile" and investigating their interactions with bovine serum albumin (BSA). The derivatives demonstrated specific binding to BSA, which suggests potential biomedical applications including drug delivery systems or as fluorescent probes for studying protein interactions (Meng et al., 2012).
Antimicrobial and Anti-inflammatory Properties
- Antimicrobial and Anti-inflammatory Activities: Another research direction involves the synthesis of thiophene and pyrimidine derivatives showing potent anti-inflammatory and antimicrobial activities. These compounds were found to exhibit significant efficacy against various bacterial and fungal strains, indicating their potential as novel therapeutic agents (Shehab et al., 2018).
Antioxidant Properties
- Antioxidant Activity: The compound and its related derivatives have also been investigated for their antioxidant activities. A particular study synthesized derivatives that showed promising antioxidant activities, hinting at potential applications in preventing oxidative stress-related diseases (Aziz et al., 2021).
Molecular Docking and QSAR Modeling
- Computational Studies: Computational approaches, including molecular docking and quantitative structure-activity relationship (QSAR) modeling, have been applied to analyze the interactions of "(E)-3-(3-pyrimidin-2-yloxyphenyl)-2-thiophen-2-ylprop-2-enenitrile" derivatives with biological targets. These studies provide insights into the molecular basis of the compound's activity and guide the design of more potent derivatives (Hussain et al., 2020).
Antitubercular and Analgesic Effects
- Antitubercular and Analgesic Screening: Further research has been dedicated to evaluating the antitubercular and analgesic properties of novel pyrimidine derivatives, including those structurally related to "(E)-3-(3-pyrimidin-2-yloxyphenyl)-2-thiophen-2-ylprop-2-enenitrile". These studies highlight the compound's potential in developing new treatments for tuberculosis and pain management (Bhat et al., 2014).
properties
IUPAC Name |
(E)-3-(3-pyrimidin-2-yloxyphenyl)-2-thiophen-2-ylprop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H11N3OS/c18-12-14(16-6-2-9-22-16)10-13-4-1-5-15(11-13)21-17-19-7-3-8-20-17/h1-11H/b14-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHUSPNBUBPADOG-GXDHUFHOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC(=C1)OC2=NC=CC=N2)C=C(C#N)C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=CC(=C1)OC2=NC=CC=N2)/C=C(\C#N)/C3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H11N3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-3-[3-(2-pyrimidinyloxy)phenyl]-2-(2-thienyl)-2-propenenitrile |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.